Cas no 886912-21-6 (3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886912-21-6
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5483539
• Update Time: 2025-06-14

3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C20H21N3O5S/c1-3-4-12-27-16-7-5-6-15(13-16)18(24)21-20-23-22-19(28-20)14-8-10-17(11-9-14)29(2,25)26/h5-11,13H,3-4,12H2,1-2H3,(H,21,23,24)
• InChI Key： FFYLVYHYEISPRJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)C1=CC=CC(OCCCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Research Briefing on 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886912-21-6)

The compound 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886912-21-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. The compound's unique structural features, including the 1,3,4-oxadiazole ring and the methanesulfonylphenyl group, contribute to its high binding affinity and selectivity towards target proteins.

In vitro and in vivo experiments have demonstrated that this compound exhibits promising anti-inflammatory and anti-proliferative activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively suppressed the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as a novel anti-inflammatory agent.

Further investigations into the pharmacokinetic profile of 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide revealed favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability. These characteristics make it a viable candidate for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's solubility and bioavailability. Current research efforts are focused on structural modifications to enhance these properties while maintaining its therapeutic efficacy. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-butoxy-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising lead compound in the development of new therapeutic agents for inflammatory and oncological diseases. Continued research and development efforts are essential to fully realize its potential and address existing limitations.